Cas no 211746-09-7 (3-{(tert-butoxy)carbonylamino}-2-hydroxybutanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-2-hydroxybutanoic acid
• CAS No: 211746-09-7
• MF: C₉H₁₇NO₅
• MW: 219.234983205795
• CID: 1023453
• PubChem ID: 45092326
• Update Time: 2025-04-20

3-{(tert-butoxy)carbonylamino}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy- (9CI)
• 3-{(tert-butoxy)carbonylamino}-2-hydroxybutanoic acid
• EN300-182497
• 1359977-92-6
• 1359977-90-4
• BUTANOIC ACID, 3-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-2-HYDROXY-
• (2S,3S)-3-(tert-butoxycarbonylamino)-2-hydroxybutanoic acid
• 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxybutanoic acid
• DB-286172
• (2R,3S)-3-(tert-butoxycarbonylamino)-2-hydroxybutanoic acid
• (2S,3R)-3-(tert-butoxycarbonylamino)-2-hydroxybutanoic acid
• (2R,3R)-3-(tert-butoxycarbonylamino)-2-hydroxybutanoic acid
• SCHEMBL4521107
• 3-(Tert-butoxycarbonylamino)-2-hydroxybutanoic acid
• 211746-09-7

• Inchi： 1S/C9H17NO5/c1-5(6(11)7(12)13)10-8(14)15-9(2,3)4/h5-6,11H,1-4H3,(H,10,14)(H,12,13)
• InChI Key： ZIMQJAVPQRKBTD-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.111
• Monoisotopic Mass: 219.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2
• XLogP3: 0.3